Methyl 3,5-difluorobenzoate

• IUPAC Name: methyl 3,5-difluorobenzoate
• InChI: InChI=1S/C8H6F2O2/c1-12-8(11)5-2-6(9)4-7(10)3-5/h2-4H,1H3
• InChI Key: JBEJPGWPXIIQBB-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=CC(=C1)F)F
• Molecular Formula: C8H6F2O2
• DSSTOX Substance ID: DTXSID30379539
• Molecular Weight: 172.13 g/mol
• CAS RN: 216393-55-4

Description

Methyl 3,5-difluorobenzoate (MDFB) is an organic compound that has a wide range of applications in scientific research, including as a reagent for synthesis, as a tool for biochemical and physiological studies, and as a potential therapeutic agent. MDFB is a fluorinated version of the more commonly used methyl benzoate, and has a number of unique properties that make it particularly useful for laboratory experiments.

Scientific Research Applications

Thermodynamics of Ionization

Methyl 3,5-difluorobenzoate, as part of the difluorobenzoic acid family, is significant in understanding the thermodynamics of ionization in water. Research by Strong, Brummel, and Lindower (1987) focused on precision conductance measurements for difluorobenzoic acids, including 3,5-difluorobenzoic acid, revealing insights into their ionization enthalpies and entropies. This study is critical for understanding the behavior of these compounds in aqueous solutions and their potential applications in various fields, including environmental and pharmaceutical sciences (Strong, Brummel, & Lindower, 1987).

Luminescence in Organometallic Complexes

In organometallic chemistry, the synthesis and characterization of square-planar tetranuclear silver and gold clusters have been explored using ligands related to the this compound structure. These complexes exhibit intense luminescence in the solid state, as demonstrated by Z. and Chen (2007). Such studies highlight the potential of this compound derivatives in developing new luminescent materials for various technological applications (Z. & Chen, 2007).

Fluorescent Sensing for Metal Ions

This compound derivatives have shown promising applications in the development of selective fluorescent sensors. Ye et al. (2014) synthesized a chemosensor using a derivative of this compound, which displayed high selectivity and sensitivity toward aluminum ions (Al3+). This sensor could detect Al3+ at the parts per billion level and has potential applications in environmental monitoring and biomedical diagnostics (Ye et al., 2014).

Agricultural Applications

In the agricultural sector, derivatives of difluorobenzoates, similar to this compound, have been synthesized and evaluated for their herbicidal activity. Hwang et al. (2005) investigated a 5-(2,6-difluorobenzyl)oxymethyl derivative, demonstrating effective weed control in rice fields. This highlights the potential use of this compound derivatives in developing new herbicides for crop protection (Hwang et al., 2005).

Neuroprotection and Pharmaceutical Applications

This compound and its derivatives have shown potential in pharmaceutical research, particularly in neuroprotection. Cai et al. (2016) investigated theneuroprotective effects of methyl 3,4-dihydroxybenzoate, a related compound, against oxidative damage in neuroblastoma cells. This research suggests the possibility of using derivatives of this compound in developing treatments for neurodegenerative diseases (Cai et al., 2016).

Environmental Tracing and Soil Studies

Difluorobenzoate tracers, including 3,5-difluorobenzoate, have been evaluated for their use in studying water movement in porous media. Jaynes' (1994) study on the transport properties of various fluorobenzoates in soils revealed the potential of using these compounds, including this compound derivatives, as environmental tracers in hydrological studies (Jaynes, 1994).

Molecular Structure and Computational Chemistry

In the field of computational chemistry and crystallography, studies on methyl 4-hydroxybenzoate, a structurally related compound, have provided insights into intermolecular interactions and crystal packing, which can be extrapolated to this compound. Sharfalddin et al. (2020) used Hirshfeld surface analysis and computational methods to understand the structural properties of these molecules, contributing to the understanding of their physical and chemical behavior (Sharfalddin et al., 2020).

Synthesis routes and methods

Procedure details

To a solution of 3,5-difluorobenzoic acid (10 gm, 63.2 mmol) in dichloromethane (100 mL) was added oxalyl chloride (11.96 gm, 94.9 mmol) at 0° C. followed by addition of dimethylformamide (2 mL). The resulting reaction mixture was stirred for about 3 hours at room temperature. Methanol (100 mL) was added to the reaction mass and stirring was continued further for 20-30 minutes. Solvents were evaporated to obtain an oily mass which was further purified by column chromatography over silica gel (100-200) using ethyl acetate/hexane gradient elution to afford colorless methyl 3,5-difluorobenzoate (10 gm, 91.91%).